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Compound of Interest

Compound Name: 4-Hexenal

Cat. No.: B1599302 Get Quote

For researchers and professionals in scientific fields, the responsible management of chemical

waste is paramount for ensuring laboratory safety and environmental protection. This guide

outlines the essential procedures for the proper disposal of 4-Hexenal, a flammable and

potentially reactive unsaturated aldehyde. Adherence to these protocols is critical for

minimizing risks and maintaining regulatory compliance.

Chemical and Physical Properties
4-Hexenal exists as two geometric isomers, trans-4-Hexenal and (Z)-4-Hexenal, each with

distinct physical properties. The following table summarizes key quantitative data for both

isomers.
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Property trans-4-Hexenal
(Z)-4-Hexenal (cis-4-
Hexenal)

CAS Number 25166-87-4[1] 4634-89-3[2][3]

Molecular Formula C₆H₁₀O[1] C₆H₁₀O[2]

Molecular Weight 98.14 g/mol [1] 98.14 g/mol [2]

Appearance
Colorless liquid with a green

vegetable aroma[1]
Colorless liquid[2]

Boiling Point 73-75 °C @ 100 mmHg[1] 125-129 °C @ 760 mmHg[2]

Solubility in Water Slightly soluble[1][4] Slightly soluble[2]

Other Solubilities
Soluble in hexane and diethyl

ether[1]

Soluble in ethanol, ethers, and

most fixed oils[2]

Hazard Identification and Safety Precautions
Before handling 4-Hexenal, it is imperative to consult the Safety Data Sheet (SDS) and be fully

aware of its hazards.

trans-4-Hexenal is classified as causing serious eye irritation (H319).[1]

(Z)-4-Hexenal is classified as a flammable liquid and vapor (H226).[2][3]

Personal Protective Equipment (PPE) is mandatory when handling 4-Hexenal. This includes,

but is not limited to:

Safety goggles or a face shield

Chemical-resistant gloves

A lab coat or other protective clothing

All handling of 4-Hexenal should occur in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of vapors. Keep the chemical away from heat, sparks, open

flames, and other ignition sources.[3]
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Disposal Procedures
The appropriate disposal route for 4-Hexenal depends on whether the chemical is unused

(pure, expired) or part of a spent (used) solution. Under no circumstances should 4-Hexenal be

poured down the drain without neutralization.

Option 1: Disposal of Unused or Concentrated 4-
Hexenal
Unused, expired, or concentrated 4-Hexenal must be disposed of as hazardous waste.

Experimental Protocol:

Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste: 4-
Hexenal," including the relevant hazard pictograms (e.g., flammable, irritant).

Packaging: Keep the chemical in its original or a compatible, tightly sealed container to

prevent leakage or evaporation.

Storage: Store the sealed container in a designated satellite accumulation area, segregated

from incompatible materials such as strong bases, oxidizing agents, ammonia, and amines.

[5]

Collection: Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal contractor.

Option 2: Neutralization of Spent Aqueous Solutions of
4-Hexenal
For dilute aqueous solutions of 4-Hexenal, on-site neutralization may be a viable option to

render the waste non-hazardous before drain disposal. This procedure should only be

performed with prior approval from your institution's EHS department and in compliance with

local sewer authority regulations. The following protocol is based on the general reactivity of

aldehydes with bisulfite compounds.

Experimental Protocol:
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Preparation: This procedure must be conducted in a chemical fume hood. Ensure all

necessary PPE is worn.

Solution Preparation: Slowly and carefully add a freshly prepared, saturated aqueous

solution of sodium bisulfite or sodium pyrosulfite to the spent 4-Hexenal solution while

stirring.[6] These reagents react with aldehydes to form non-hazardous bisulfite addition

products.

Monitoring: Continue to add the bisulfite solution until the characteristic odor of the aldehyde

is no longer detectable.

pH Adjustment: After the reaction is complete, check the pH of the treated solution.

Neutralize it to a pH between 6 and 9 using a suitable acid or base as required by your local

regulations.

Final Disposal: Once neutralization is confirmed and the pH is within the acceptable range,

the solution may be permissible for drain disposal with copious amounts of water, pending

final approval from EHS and the local sewer authority.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical steps for the proper

disposal of 4-Hexenal.
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Waste Assessment

Hazardous Waste Stream On-Site Neutralization (with EHS approval)

Start: 4-Hexenal Waste

Is the waste unused/concentrated
or a spent aqueous solution?

Label as 'Hazardous Waste:
4-Hexenal'

Unused/
Concentrated

In fume hood, slowly add
sodium bisulfite solution

while stirring

Spent Aqueous
Solution

Package in a sealed,
compatible container

Store in designated
satellite accumulation area

Arrange for professional
waste collection (EHS)

End: Professional Disposal

Monitor until aldehyde
odor is gone

Adjust pH to 6-9

Dispose down drain with
copious amounts of water

End: Drain Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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